Cas no 1427327-44-3 (2,5-Dimethyl-4-fluorobenzylamine)

• Product Name: 2,5-Dimethyl-4-fluorobenzylamine
• CAS No: 1427327-44-3
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 5007552
• Update Time: 2025-05-24

2,5-Dimethyl-4-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-fluorobenzylamine

• Inchi： 1S/C9H12FN/c1-6-4-9(10)7(2)3-8(6)5-11/h3-4H,5,11H2,1-2H3
• InChI Key： LAADMKZBGVOCIN-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(CN)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 1.6
• Topological Polar Surface Area: 26

Additional information on 2,5-Dimethyl-4-fluorobenzylamine

Introduction to 2,5-Dimethyl-4-Fluorobenzylamine (CAS No. 1427327-44-3)

2,5-Dimethyl-4-fluorobenzylamine (CAS No. 1427327-44-3) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two methyl groups at the 2 and 5 positions and a fluorine atom at the 4 position, along with an amine group attached to the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic structure and reactivity of 2,5-dimethyl-4-fluorobenzylamine. Studies utilizing density functional theory (DFT) have revealed that the fluorine substituent significantly influences the compound's electronic properties, enhancing its ability to participate in nucleophilic and electrophilic reactions. This insight has been instrumental in optimizing synthetic routes for this compound, ensuring higher yields and improved purity.

The synthesis of 2,5-dimethyl-4-fluorobenzylamine typically involves a multi-step process that begins with the preparation of the corresponding aryl fluoride. Recent research has focused on developing more efficient methods for this step, often employing transition metal catalysts such as palladium or copper. For instance, a study published in *Journal of Organic Chemistry* demonstrated that the use of a palladium-catalyzed coupling reaction significantly reduced reaction time while maintaining high selectivity.

In terms of applications, 2,5-dimethyl-4-fluorobenzylamine has found utility in the synthesis of bioactive molecules. Its amine group makes it an ideal starting material for forming imines, enamines, and other nitrogen-containing heterocycles. For example, researchers have successfully utilized this compound as a precursor for synthesizing novel anti-inflammatory agents with improved pharmacokinetic profiles.

Another area where 2,5-dimethyl-4-fluorobenzylamine has shown promise is in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in designing new catalysts for industrial processes. A recent study highlighted its role in enhancing the catalytic activity of cobalt-based catalysts in alkene hydrogenation reactions.

From an environmental standpoint, there is growing interest in developing sustainable methods for synthesizing 2,5-dimethyl-4-fluorobenzylamine. Researchers are exploring green chemistry approaches that minimize waste and reduce energy consumption. For instance, solvent-free reactions and the use of biodegradable catalysts are being investigated as viable alternatives to traditional methods.

In conclusion, 2,5-dimethyl-4-fluorobenzylamine (CAS No. 1427327-44-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies continue to emerge, the potential for this compound to contribute to groundbreaking discoveries remains immense.